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Compound of Interest

Compound Name:
tert-Butyl (2-methoxypyridin-4-

yl)carbamate

CAS No.: 849353-31-7

Cat. No.: B1324989

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of the chemical compound

registered under CAS number 849353-31-7. The compound is chemically identified as (2-

Methoxy-pyridin-4-yl)-carbamic acid tert-butyl ester, also known by its synonym tert-Butyl N-(2-

methoxypyridin-4-yl)carbamate.[1] This guide summarizes its known chemical and physical

properties. However, a thorough investigation of publicly available scientific literature and

patent databases reveals a significant absence of information regarding its biological activity,

mechanism of action, and experimental use in drug development contexts. The primary role of

this compound appears to be as a chemical intermediate in organic synthesis.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of (2-Methoxy-pyridin-4-yl)-carbamic

acid tert-butyl ester are summarized in the table below. This information is primarily sourced

from chemical supplier catalogs and databases.
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Property Value Reference

CAS Number 849353-31-7 [1]

Molecular Formula C11H16N2O3 [1][2]

Molecular Weight 224.26 g/mol [2]

Melting Point 69-70 °C [2]

Appearance Not specified

Synonyms

tert-Butyl (2-methoxypyridin-4-

yl)carbamate, Tert-butyl 2-

methoxypyridin-4-ylcarbamate

[1]

Synthesis and Reactivity
(2-Methoxy-pyridin-4-yl)-carbamic acid tert-butyl ester is listed as a building block in chemical

synthesis. It is incompatible with strong oxidizing agents, as well as strong acids and bases.[2]

Hazardous decomposition products include carbon monoxide, carbon dioxide, and nitrogen

oxides.[2]

Biological Activity and Toxicological Information
A comprehensive search of scientific literature reveals no publicly available data on the

biological activity, pharmacological properties, or mechanism of action of (2-Methoxy-pyridin-4-

yl)-carbamic acid tert-butyl ester.

Toxicology: The toxicological properties of this compound have not been fully investigated.[2] It

is classified as an irritant and may be harmful if ingested or inhaled.[2] It is irritating to mucous

membranes and the upper respiratory tract.[2]

Experimental Applications
The primary application of CAS number 849353-31-7, based on available information, is as a

chemical intermediate or building block for the synthesis of more complex molecules. There are

no detailed experimental protocols in the public domain that describe its use in biological

assays or as a therapeutic agent. One supplier notes its potential use as a "reference
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substance for drug impurities and reagents," which aligns with its role as a chemical tool rather

than a bioactive compound.

Signaling Pathways and Mechanism of Action
There is no information available in the public domain regarding any signaling pathways

modulated by (2-Methoxy-pyridin-4-yl)-carbamic acid tert-butyl ester or its mechanism of action

in a biological context.

Quantitative Data (IC50, EC50, Pharmacokinetics,
etc.)
No quantitative data such as IC50, EC50, pharmacokinetic parameters, or other measures of

biological activity have been reported in the scientific literature for this compound.

Conclusion for Drug Development Professionals
The compound with CAS number 849353-31-7, (2-Methoxy-pyridin-4-yl)-carbamic acid tert-

butyl ester, is a well-characterized chemical entity in terms of its basic physical and chemical

properties. However, for researchers and scientists in drug development, it is crucial to note the

current absence of any published data regarding its biological effects. Its established role is

that of a synthetic building block. Any investigation into its potential bioactivity would represent

a novel area of research, as there is no existing foundation in the public scientific record to

suggest a therapeutic application. Therefore, this compound should be handled with the

appropriate safety precautions for a chemical of unknown toxicological profile.[2]

Diagrams
Due to the lack of information on biological activity, signaling pathways, or detailed

experimental workflows involving CAS number 849353-31-7, no diagrams can be generated.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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